![molecular formula C21H21N3O2 B2708710 N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-cyanobenzamide CAS No. 946220-96-8](/img/structure/B2708710.png)
N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-cyanobenzamide
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Description
N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-cyanobenzamide, also known as BQCA, is a chemical compound that has been studied for its potential applications in scientific research. BQCA is a selective agonist of the metabotropic glutamate receptor subtype 4 (mGluR4), which is a G protein-coupled receptor that is involved in the modulation of neurotransmission.
Scientific Research Applications
Synthetic Methodologies and Chemical Properties
An efficient Rh(III)-catalyzed oxidative olefination by directed C-H bond activation showcases a versatile application in synthesizing tetrahydroisoquinolinone derivatives. This process utilizes N-methoxybenzamides, highlighting a practical, selective, and high-yielding method where the N-O bond acts as an internal oxidant, leading to valuable tetrahydroisoquinolinone products through substituent variation on the directing/oxidizing group (Rakshit et al., 2011).
The solvent-free synthesis of quinazolin-4(3H)-ones and 2,3-dihydroquinazolin-4(1H)-ones using tetrabutylammonium bromide (TBAB) as a novel ionic liquid catalyst in the presence of copper (II) chloride (CuCl2) illustrates an environmentally friendly approach. This method avoids solvents, offering a greener alternative for synthesizing these compounds, which could be applied to the synthesis of N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-cyanobenzamide derivatives (Davoodnia et al., 2010).
Biological Activities
The study on sigma-2 receptor probes introduces N-[4-(3,4-dihydro-6,7-dimethoxyisoquinolin-2(1H)-yl)butyl]-2-methoxy-5-methyl-benzamide (RHM-1) as a novel ligand. This compound demonstrates high affinity for sigma2 receptors, indicating its potential in studying neuroreceptors and developing targeted therapies for neurological diseases (Xu et al., 2005).
Fluorine-18-labeled benzamide analogues for imaging sigma2 receptor status in solid tumors highlight the role of such compounds in diagnostic imaging. Specifically, derivatives with fluorine-18 offer insights into the sigma2 receptor status, aiding in the assessment of tumor proliferative activity and therapeutic efficacy (Tu et al., 2007).
properties
IUPAC Name |
N-(1-butyl-2-oxo-3,4-dihydroquinolin-6-yl)-4-cyanobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3O2/c1-2-3-12-24-19-10-9-18(13-17(19)8-11-20(24)25)23-21(26)16-6-4-15(14-22)5-7-16/h4-7,9-10,13H,2-3,8,11-12H2,1H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GEMMJBFEFKUAPJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1C(=O)CCC2=C1C=CC(=C2)NC(=O)C3=CC=C(C=C3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-cyanobenzamide |
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